Cas no 2361898-47-5 (Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate)

• Product Name: Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate
• CAS No: 2361898-47-5
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 5414262
• PubChem ID: 145907962
• Update Time: 2025-06-14

Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{5-[2-(N-methylprop-2-enamido)acetamido]pyridin-2-yl}carbamate
• Z2713998006
• 2361898-47-5
• Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate
• EN300-26589766

• Inchi： 1S/C17H24N4O4/c1-7-15(23)20(5)11-14(22)19-12-8-9-13(18-10-12)21(6)16(24)25-17(2,3)4/h7-10H,1,11H2,2-6H3,(H,19,22)
• InChI Key： FVDLMTLAYAPTET-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=CN=1)NC(CN(C(C=C)=O)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.17975526g/mol
• Monoisotopic Mass: 348.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Additional information on Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate

Comprehensive Overview of Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate (CAS No. 2361898-47-5)

The compound Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate, identified by its CAS No. 2361898-47-5, is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a tert-butyl carbamate moiety, a pyridine ring, and an acrylamide derivative, making it a versatile intermediate in drug discovery and development. Its structural complexity and potential applications have garnered attention in academic and industrial circles, particularly in the design of targeted therapies and covalent inhibitors.

In recent years, the demand for custom synthesis intermediates like Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate has surged, driven by advancements in proteomics and kinase inhibitor research. Researchers are increasingly exploring its utility in covalent drug design, a hot topic in medicinal chemistry due to its potential for enhanced selectivity and prolonged therapeutic effects. The compound's acrylamide group, in particular, enables irreversible binding to cysteine residues in target proteins, a mechanism leveraged in therapies for oncology and autoimmune diseases.

The synthesis and characterization of CAS No. 2361898-47-5 require meticulous attention to detail, as its multi-step organic reactions involve sensitive functional groups. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for ensuring purity and structural integrity. This aligns with the growing emphasis on quality control in pharmaceutical manufacturing, a recurring theme in regulatory discussions and industry best practices. The compound's stability under various conditions is also a key consideration for storage and handling protocols.

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Beyond its immediate applications, Tert-butyl N-methyl-N-[5-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]pyridin-2-yl]carbamate exemplifies the broader shift toward precision medicine and structure-activity relationship (SAR) optimization. Its modular design allows for derivatization, enabling the exploration of novel pharmacophores. This adaptability resonates with current discussions on AI-driven drug discovery, where computational models predict optimal molecular modifications to enhance efficacy and reduce off-target effects.

In conclusion, CAS No. 2361898-47-5 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted role in covalent inhibitor development and high-value intermediate synthesis positions it as a critical tool for addressing unmet medical needs. As research continues to evolve, this compound will likely remain at the forefront of innovations in targeted therapy and personalized medicine.